Cas no 155551-61-4 (3a-Epiburchellin)
3a-Epiburchellin is a sesquiterpene lactone derived from natural sources, recognized for its potential applications in medicinal chemistry and pharmacological research. This compound exhibits notable bioactivity, including anti-inflammatory and cytotoxic properties, making it a subject of interest for drug development and therapeutic studies. Its unique structural framework, characterized by a fused ring system and lactone moiety, contributes to its interaction with biological targets. Researchers value 3a-Epiburchellin for its role as a scaffold in synthesizing analogs with enhanced selectivity and potency. The compound's stability and solubility profile further support its utility in experimental and industrial settings, particularly in exploring novel bioactive molecules.
3a-Epiburchellin structure
Product Name:3a-Epiburchellin
CAS No:155551-61-4
MF:C20H20O5
MW:340.369806289673
CID:1080662
PubChem ID:101663187
Update Time:2025-05-28
3a-Epiburchellin Chemical and Physical Properties
Names and Identifiers
-
- 3a-Epiburchellin
- [ "" ]
- [2R-(2alpha,3beta,3aalpha)]-2-(1,3-Benzodioxol-5-yl)-3,3a-dihydro-5-methoxy-3-methyl-3a-(2-propenyl)-6(2H)-benzofuranone
- AKOS032962705
- 155551-61-4
- Burchellin
- 38276-59-4
- 6(2H)-Benzofuranone, 2-(1,3-benzodioxol-5-yl)-3,3a-dihydro-5-methoxy-3-methyl-3a-(2-propenyl)-, (2S-(2alpha,3beta,3abeta))-
- DTXSID20959203
- 2-(2H-1,3-BENZODIOXOL-5-YL)-5-METHOXY-3-METHYL-3A-(PROP-2-EN-1-YL)-2,3-DIHYDRO-1-BENZOFURAN-6-ONE
- NSC 370991
- 2-(1,3-benzodioxol-5-yl)-5-methoxy-3-methyl-3a-prop-2-enyl-2,3-dihydro-1-benzofuran-6-one
- NSC370991
- NS00067926
- 2-(2H-1,3-Benzodioxol-5-yl)-5-methoxy-3-methyl-3a-(prop-2-en-1-yl)-3,3a-dihydro-1-benzofuran-6(2H)-one
- NSC-370991
- G89109
-
- Inchi: 1S/C20H20O5/c1-4-7-20-10-17(22-3)14(21)9-18(20)25-19(12(20)2)13-5-6-15-16(8-13)24-11-23-15/h4-6,8-10,12,19H,1,7,11H2,2-3H3
- InChI Key: SOLJFAQVSWXZEQ-UHFFFAOYSA-N
- SMILES: O1C2=CC(C(=CC2(CC=C)C(C)C1C1=CC=C2C(=C1)OCO2)OC)=O
Computed Properties
- Exact Mass: 340.13100
- Monoisotopic Mass: 340.13107373g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 636
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 54Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 491.0±45.0 °C at 760 mmHg
- Flash Point: 216.4±28.8 °C
- Solubility: Almost insoluble (0.075 g/l) (25 º C),
- PSA: 53.99000
- LogP: 3.68210
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
3a-Epiburchellin Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
3a-Epiburchellin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2986-1 mg |
3a-Epiburchellin |
155551-61-4 | 1mg |
¥2835.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A47180-5 mg |
3a-Epiburchellin |
155551-61-4 | 5mg |
¥5600.0 | 2021-09-10 | ||
| TargetMol Chemicals | TN2986-5mg |
3a-Epiburchellin |
155551-61-4 | 5mg |
¥ 3940 | 2024-07-20 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A47180-5mg |
3a-Epiburchellin |
155551-61-4 | 5mg |
¥5600.0 | 2023-09-08 | ||
| TargetMol Chemicals | TN2986-5 mg |
3a-Epiburchellin |
155551-61-4 | 98% | 5mg |
¥ 3,940 | 2023-07-11 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2986-1 mL * 10 mM (in DMSO) |
3a-Epiburchellin |
155551-61-4 | 1 mL * 10 mM (in DMSO) |
¥ 4040 | 2023-09-08 | ||
| A2B Chem LLC | AE97267-5mg |
3a-Epiburchellin |
155551-61-4 | 5mg |
$702.00 | 2024-04-20 | ||
| TargetMol Chemicals | TN2986-1 ml * 10 mm |
3a-Epiburchellin |
155551-61-4 | 1 ml * 10 mm |
¥ 4040 | 2024-07-20 |
3a-Epiburchellin Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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